(2-Fluoro-5-(morpholinomethyl)phenyl)boronic acid
Overview
Description
“(2-Fluoro-5-(morpholinomethyl)phenyl)boronic acid” is a boronic acid derivative. Boronic acids are organic compounds that contain a boron atom bonded to two oxygen atoms in a boronic group. They are known for their diverse range of applications, from being used as building blocks and synthetic intermediates in organic chemistry to having potential therapeutic uses .
Synthesis Analysis
The synthesis of boronic acids and their derivatives has been a topic of interest in recent years. One of the most common methods for synthesizing boronic acids is through the Suzuki-Miyaura cross-coupling reaction . This reaction involves the coupling of an organoboron compound with an organic halide or triflate in the presence of a palladium catalyst .Molecular Structure Analysis
The molecular formula of “(2-Fluoro-5-(morpholinomethyl)phenyl)boronic acid” is C11H15BFNO3 . It has an average mass of 239.051 Da and a monoisotopic mass of 239.112900 Da .Chemical Reactions Analysis
Boronic acids, including “(2-Fluoro-5-(morpholinomethyl)phenyl)boronic acid”, are known to participate in various chemical reactions. One of the most notable reactions is the Suzuki-Miyaura cross-coupling reaction, which is widely used in carbon-carbon bond-forming reactions . In addition, boronic acids can also participate in rhodium-catalyzed arylation and enantioselective addition reactions .Scientific Research Applications
Drug Design and Delivery
Boronic acids, including derivatives like “(2-Fluoro-5-(morpholinomethyl)phenyl)boronic acid”, are considered for the design of new drugs and drug delivery devices. They are particularly useful as boron-carriers in neutron capture therapy, a type of cancer treatment .
Sensing Applications
These compounds interact with diols and strong Lewis bases such as fluoride or cyanide anions, leading to their utility in various sensing applications. This can include homogeneous assays or heterogeneous detection methods .
Suzuki-Miyaura Cross-Coupling
Boronic acids are commonly used in Suzuki-Miyaura cross-coupling reactions. This broad application arises from the mild reaction conditions, functional group tolerance, and the environmentally benign nature of organoboron reagents .
Molecular Switches
They can be reactants in the synthesis of molecular switches, such as 9,10-diarylanthracenes, which have potential applications in organic electronics .
Polymer Electrolytes
Phenylboronic catechol esters, which can be derived from boronic acids, show promise as anion receptors for polymer electrolytes .
Synthesis of Allylic Alcohols
These compounds can be used in the diastereoselective synthesis of trisubstituted allylic alcohols via rhodium-catalyzed arylation, which is important in organic synthesis .
Mechanism of Action
Target of Action
The primary target of the compound (2-Fluoro-5-(morpholinomethyl)phenyl)boronic acid is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction . The compound acts as an organoboron reagent in this process .
Mode of Action
The (2-Fluoro-5-(morpholinomethyl)phenyl)boronic acid interacts with its targets through a process known as transmetalation . In the Suzuki–Miyaura coupling reaction, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
The (2-Fluoro-5-(morpholinomethyl)phenyl)boronic acid affects the Suzuki–Miyaura cross-coupling reaction pathway . This pathway involves the formation of carbon–carbon bonds, which are crucial for the synthesis of a wide range of organic compounds . The downstream effects of this pathway include the production of biologically active biphenyls and arylboron difluoride Lewis acids .
Pharmacokinetics
It’s known that the compound is relatively stable and readily prepared , suggesting it may have suitable bioavailability for its intended applications.
Result of Action
The molecular and cellular effects of (2-Fluoro-5-(morpholinomethyl)phenyl)boronic acid’s action primarily involve the formation of new carbon–carbon bonds . This can lead to the synthesis of a variety of organic compounds, including biologically active biphenyls and arylboron difluoride Lewis acids .
Action Environment
The action, efficacy, and stability of (2-Fluoro-5-(morpholinomethyl)phenyl)boronic acid can be influenced by various environmental factors. For instance, the Suzuki–Miyaura coupling reaction, in which the compound is used, is known for its exceptionally mild and functional group tolerant reaction conditions . Therefore, the compound’s action may be influenced by the presence of other functional groups and the pH of the environment . .
Future Directions
The future directions of research on boronic acids, including “(2-Fluoro-5-(morpholinomethyl)phenyl)boronic acid”, are promising. The introduction of a boronic acid group to bioactive molecules has been shown to modify selectivity, physicochemical, and pharmacokinetic characteristics, improving the already existing activities . This suggests that boronic acids could be used to develop new promising drugs in the future .
properties
IUPAC Name |
[2-fluoro-5-(morpholin-4-ylmethyl)phenyl]boronic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15BFNO3/c13-11-2-1-9(7-10(11)12(15)16)8-14-3-5-17-6-4-14/h1-2,7,15-16H,3-6,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAANUHQAUPDWNK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=CC(=C1)CN2CCOCC2)F)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15BFNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001197432 | |
Record name | Boronic acid, B-[2-fluoro-5-(4-morpholinylmethyl)phenyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001197432 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1334399-67-5 | |
Record name | Boronic acid, B-[2-fluoro-5-(4-morpholinylmethyl)phenyl]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1334399-67-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Boronic acid, B-[2-fluoro-5-(4-morpholinylmethyl)phenyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001197432 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.